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Compound of Interest

Compound Name: 5-Eicosene
Cat. No.: B15831946
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Eicosene is a long-chain monounsaturated alkene that is of growing interest in various fields
of biological research due to its potential roles in cellular signaling and metabolism. Accurate
and reproducible experimental results rely on the correct preparation of stock solutions. These
application notes provide detailed protocols for the preparation, storage, and handling of 5-
Eicosene stock solutions for use in in vitro and in vivo studies.

Data Presentation
Physical and Chemical Properties of 5-Eicosene
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Property Value Reference

Molecular Formula C20Hao0 [1112][3]

Molecular Weight 280.53 g/mol [11[2][3]

CAS Number 74685-30-6 [1][21[3]

Appearance Colorless liquid Inferred from properties of

similar long-chain alkenes

Insoluble in water; Soluble in
organic solvents such as
ethanol, DMSO, and

chloroform.

Solubility

[4]115]

Recommended Solvents for Stock Solutions

Recommended Final

Solvent o . Notes
Concentration in Media
Lower toxicity compared to
DMSO. May require warming
Ethanol (USP Grade) < 0.5% (v/v)

to fully dissolve 5-Eicosene.[1]

[elr71el

Dimethyl Sulfoxide (DMSO,

<0.1% (v/v)
Cell Culture Grade)

Potent solvent, but can be
toxic to cells at higher
concentrations.[2][5][9][10][11]

Experimental Protocols

Protocol 1: Preparation of a 100 mM 5-Eicosene Stock

Solution in Ethanol

This protocol is suitable for most in vitro cell culture experiments.

Materials:

» 5-Eicosene (high purity)
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Ethanol (200 proof, USP grade)

Sterile, amber glass vial with a PTFE-lined cap

Sterile pipette tips

Vortex mixer

Water bath or heating block

Procedure:

Weighing 5-Eicosene: In a sterile environment (e.g., a laminar flow hood), accurately weigh
out 28.05 mg of 5-Eicosene and transfer it to a sterile amber glass vial.

e Adding Solvent: Add 1.0 mL of 200 proof ethanol to the vial.

» Dissolving: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the solution is not
clear, warm it in a 37°C water bath for 5-10 minutes, vortexing intermittently, until the 5-
Eicosene is completely dissolved.[12][13]

o Storage: Store the 100 mM stock solution at -20°C, protected from light. For long-term
storage (> 1 month), storing at -80°C is recommended to minimize oxidation.[14]

Protocol 2: Preparation of a 100 mM 5-Eicosene Stock
Solution in DMSO

This protocol is an alternative for instances where a more potent solvent is required.

Materials:

5-Eicosene (high purity)

Dimethyl Sulfoxide (DMSO, cell culture grade)

Sterile, amber glass vial with a PTFE-lined cap

Sterile pipette tips
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e \ortex mixer
Procedure:

e Weighing 5-Eicosene: In a sterile environment, weigh out 28.05 mg of 5-Eicosene and
place it in a sterile amber glass vial.

e Adding Solvent: Add 1.0 mL of cell culture grade DMSO to the vial.

» Dissolving: Tightly cap the vial and vortex at room temperature until the 5-Eicosene is fully
dissolved. Gentle warming to 37°C can be applied if necessary.

o Storage: Store the 100 mM stock solution at -20°C in the dark. Due to the potential for
DMSO to affect cell differentiation and viability, it is crucial to keep the final concentration in
cell culture media below 0.1%.[2][5][9][10][11]

Mandatory Visualization
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Stock Solution Preparation

1. Weigh 5-Eicosene

2. Add Solvent
(Ethanol or DMSO)

3. Vortex & Warm (if needed)

4. Store at -20°C or -80°C
(Protected from Light)

Use in Experiment

Experimental Use
y

(5. Thaw Stock Solutior)

6. Dilute in Culture Media

7. Apply to Cells/Animal

Click to download full resolution via product page

Caption: Workflow for preparing and using 5-Eicosene stock solutions.
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Signaling Pathways and Logical Relationships

The preparation of a high-quality stock solution is foundational to obtaining reliable
experimental data. The choice of solvent and the final concentration in the experimental system
can significantly impact cellular viability and, consequently, the interpretation of results.

Key Considerations

Solvent Choice
(Ethanol vs. DMSO)

Experimental Outcomes

Final Concentration - directly impacts - is critical for

(<0.5% EtOH, <0.1% DMSO)

Storage Conditions
(-20°C/-80°C, Dark)

Cell Viability Data Reliability

ensures stability for

Click to download full resolution via product page

Caption: Factors influencing experimental outcomes in 5-Eicosene studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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